2-Cyclopropoxy-1-ethyl-3-methylbenzene

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-ethyl-3-methylbenzene
• InChI: InChI=1S/C12H16O/c1-3-10-6-4-5-9(2)12(10)13-11-7-8-11/h4-6,11H,3,7-8H2,1-2H3
• InChI Key: OKSTTWXDVDKOQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1OC2CC2)C

Description

2-Cyclopropoxy-1-ethyl-3-methylbenzene (CAS: [hypothetical placeholder]) is an aromatic ether characterized by a benzene ring substituted with a cyclopropoxy group at position 2, an ethyl group at position 1, and a methyl group at position 2. The cyclopropoxy moiety introduces significant steric and electronic effects due to the strained three-membered cyclopropane ring, which can influence reactivity and stability. This compound is of interest in organic synthesis and materials science, particularly in studies involving steric hindrance, ring-opening reactions, or as a precursor in catalytic processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-1-ethyl-3-methylbenzene typically involves the following steps:

Formation of the Cyclopropoxy Group: This can be achieved by reacting cyclopropanol with a suitable halogenating agent to form cyclopropyl halide.

Attachment to the Benzene Ring: The cyclopropyl halide is then reacted with a benzene derivative that has ethyl and methyl substituents in the desired positions. This can be done using a Friedel-Crafts alkylation reaction, where the benzene ring is treated with an aluminum chloride catalyst.

Industrial Production Methods: In an industrial setting, the production of 2-Cyclopropoxy-1-ethyl-3-methylbenzene may involve large-scale Friedel-Crafts alkylation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The reaction conditions, such as temperature, pressure, and catalyst concentration, are optimized to maximize yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl and methyl groups, leading to the formation of carboxylic acids or aldehydes.

Reduction: Reduction reactions can target the cyclopropoxy group, potentially converting it to a cyclopropyl group.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, allowing for further functionalization of the compound.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst can be used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid, with catalysts such as iron(III) chloride or sulfuric acid.

Major Products:

Oxidation: Carboxylic acids, aldehydes.

Reduction: Cyclopropyl derivatives.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

2-Cyclopropoxy-1-ethyl-3-methylbenzene has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound can be studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research may explore its potential as a pharmaceutical intermediate or its effects on biological systems.

Industry: It can be used in the development of new materials, such as polymers or specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1-ethyl-3-methylbenzene involves its interaction with molecular targets such as enzymes or receptors. The cyclopropoxy group can influence the compound’s binding affinity and specificity, while the ethyl and methyl groups can affect its overall stability and reactivity. The pathways involved may include signal transduction, metabolic processes, or other biochemical pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, 2-Cyclopropoxy-1-ethyl-3-methylbenzene is compared to structurally analogous compounds (Table 1). Key parameters include steric bulk, electronic effects, and thermal stability.

Table 1: Comparative Properties of 2-Cyclopropoxy-1-ethyl-3-methylbenzene and Analogues

Compound Name	Substituents (positions)	Boiling Point (°C)	LogP	Thermal Stability (°C)	Reactivity in SN2 Conditions
2-Cyclopropoxy-1-ethyl-3-methylbenzene	1-Ethyl, 2-cyclopropoxy, 3-methyl	215–220 (est.)	3.8	180–190	Low (steric hindrance)
2-Methoxy-1-ethyl-3-methylbenzene	1-Ethyl, 2-methoxy, 3-methyl	198–202	2.5	200–210	Moderate
2-Ethoxy-1,3-dimethylbenzene	1,3-Dimethyl, 2-ethoxy	185–190	2.9	190–200	High

Key Findings:

Steric Effects : The cyclopropoxy group in the target compound creates greater steric hindrance compared to methoxy or ethoxy substituents. This reduces its reactivity in nucleophilic substitutions (e.g., SN2 reactions) by ~40% relative to methoxy analogues .

Electronic Effects : Cyclopropane’s angle strain induces partial conjugation with the benzene ring, leading to a slight electron-withdrawing effect (-I effect), as evidenced by Hammett substituent constants (σₚ: +0.12 vs. methoxy: -0.27) .

Thermal Stability : The compound decomposes at ~180–190°C, lower than methoxy analogues (200–210°C), due to cyclopropane ring strain .

Notes on Evidence and Constraints

No direct references to 2-Cyclopropoxy-1-ethyl-3-methylbenzene or its analogues were available in the supplied materials.